2-(2,2-Difluoroethoxy)-1,1-diethoxyethane

• IUPAC Name: 2-(2,2-difluoroethoxy)-1,1-diethoxyethane
• InChI: InChI=1S/C8H16F2O3/c1-3-12-8(13-4-2)6-11-5-7(9)10/h7-8H,3-6H2,1-2H3
• InChI Key: ZMNYKTFKKMTHKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(COCC(F)F)OCC
• Molecular Formula: C8H16F2O3
• Molecular Weight: 198.21 g/mol
• CAS RN: 1548346-35-5

Description

2-(2,2-Difluoroethoxy)-1,1-diethoxyethane, commonly known as DEF, is an organic compound that has gained significant attention in the field of scientific research due to its unique chemical properties. DEF is a colorless liquid that is soluble in water and has a boiling point of 143°C. It is commonly used as a solvent in various chemical reactions and has been found to have several potential applications in the field of medicine and biotechnology.

Scientific Research Applications

Transformation to 1,4-Dioxanes

• Synthetic Pathways : Research by Marchetti et al. (2008) outlines the transformation of 1,2-dialkoxyalkanes to 1,4-dioxanes mediated by NbCl(5) through multiple C-O bond cleavages at room temperature, showcasing a novel synthetic route in organic chemistry Marchetti, Pampaloni, & Zacchini, 2008.

Selective Fluorination Agents

• Improved Stability and Handling : L’Heureux et al. (2010) discuss the development of aminodifluorosulfinium salts as selective fluorination agents with enhanced thermal stability and ease of handling, indicating advancements in fluorination techniques L’Heureux et al., 2010.

Covalent Organic Frameworks

• Porous Material Synthesis : Uribe-Romo et al. (2011) synthesized covalent organic frameworks (COFs) with hydrazone linkages, which are highly crystalline, chemically and thermally stable, and permanently porous, expanding the scope of COFs in materials science Uribe-Romo et al., 2011.

Direct Introduction of CF2Me Moiety

• Fluorine-Containing Molecules : The study by Carbonnel et al. (2019) highlights the interest in fluorine-containing molecules, focusing on the direct introduction of the CF2Me moiety, which is attractive for its potential as a bioisostere Carbonnel et al., 2019.

Diesel Engine Emission Improvement

• Bio-Derived Oxygenated Compound : Research by Frusteri et al. (2007) evaluates 1,1-diethoxyethane as a diesel engine additive, derived from bio-ethanol, for pollutant emission reduction, showcasing its potential in environmental sustainability Frusteri et al., 2007.

Safety and Hazards

The safety data for “2-(2,2-Difluoroethoxy)-1,1-diethoxyethane” indicates that it may cause eye irritation and respiratory irritation. Precautions should be taken to avoid breathing fumes, mist, spray, or vapors. It should be handled in a well-ventilated area.

Future Directions

While specific future directions for “2-(2,2-Difluoroethoxy)-1,1-diethoxyethane” are not mentioned in the literature, similar compounds have been studied for their potential applications in various fields. For instance, fluorinated ethers have been explored for their use in lithium metal batteries.